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Compound of Interest

Compound Name: Metalaxyl-M-d6

Cat. No.: B15554873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Metalaxyl-M-d6, the deuterated analogue of the active (R)-enantiomer of the fungicide

Metalaxyl. This document is intended to be a valuable resource for researchers and

professionals involved in agrochemical studies, drug development, and environmental science,

offering detailed data, experimental methodologies, and visual representations of its

mechanism of action and analytical workflows.

Metalaxyl-M-d6 is the deuterium-labeled form of Metalaxyl-M.[1][2] Metalaxyl-M is a systemic,

broad-spectrum fungicide that is effective against plant diseases caused by Oomycete fungi.[3]

Its mechanism of action involves the inhibition of protein and ribosomal RNA synthesis in these

fungi.[1][2][4][5] The deuteration of Metalaxyl-M to produce Metalaxyl-M-d6 is primarily for its

use as an internal standard in quantitative analyses such as mass spectrometry, allowing for

more accurate detection and quantification of Metalaxyl-M in various matrices. While extensive

data on the physicochemical properties of Metalaxyl-M is available, specific data for its

deuterated form is less common. However, it is widely accepted in the scientific community that

the physicochemical properties of a deuterated compound are very similar to its non-

deuterated counterpart, with minor differences attributable to the kinetic isotope effect.[6][7]

Therefore, the data for Metalaxyl-M is presented here as a close and reliable approximation for

Metalaxyl-M-d6.
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The following tables summarize the key physicochemical properties of Metalaxyl-M-d6, with

data for Metalaxyl-M provided as a reference.

Table 1: General and Physical Properties

Property Value

Chemical Name
methyl N-(2,6-bis(methyl-d3)phenyl)-N-(2-

methoxyacetyl)-D-alaninate

Synonyms (R)-(-)-Metalaxyl-d6, Mefenoxam-d6

CAS Number 1398112-32-7[8][9]

Molecular Formula C₁₅H₁₅D₆NO₄[10]

Molecular Weight 285.37 g/mol [2][10]

Physical State
Expected to be a clear, pale yellow, viscous

liquid (based on Metalaxyl-M)[3]

Melting/Freezing Point -38.7 °C (for Metalaxyl-M)[3]

Boiling Point Decomposes before boiling (for Metalaxyl-M)[3]

Appearance Light Beige Solid[10]

Table 2: Solubility Data (for Metalaxyl-M)

Solvent Solubility

Water 26 g/L

n-Hexane Miscible

Toluene Miscible

Methanol Miscible

Acetone Miscible

Ethyl Acetate Miscible

Dichloromethane Miscible
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Experimental Protocols
The determination of the physicochemical properties of Metalaxyl-M-d6 would follow

internationally recognized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

Determination of Melting/Freezing Point (OECD
Guideline 102)
For a viscous liquid like Metalaxyl-M, the freezing point is determined. The sample is cooled

with constant stirring, and the temperature is recorded at regular intervals. The freezing point is

the temperature at which the temperature remains constant for a short period during

solidification.

Determination of Boiling Point (OECD Guideline 103)
As Metalaxyl-M decomposes before boiling, a precise boiling point cannot be determined. The

decomposition temperature is noted during differential scanning calorimetry (DSC) or

thermogravimetric analysis (TGA).

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)

Preparation: An excess amount of Metalaxyl-M-d6 is added to a known volume of distilled

water in a flask.

Equilibration: The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient time

to reach equilibrium (typically 24-48 hours).

Phase Separation: The solution is centrifuged or filtered to remove any undissolved

substance.

Analysis: The concentration of Metalaxyl-M-d6 in the aqueous phase is determined by a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV or Mass Spectrometry (MS) detection.

Determination of Solubility in Organic Solvents
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A similar protocol to the water solubility test is followed, replacing water with the respective

organic solvent. Given the high solubility ("miscible"), a visual determination is often sufficient,

where the substance dissolves completely in the solvent at various concentrations.

High-Performance Liquid Chromatography (HPLC) for
Purity and Quantification
A common analytical method for Metalaxyl-M and its deuterated standard involves reversed-

phase HPLC.

Column: C18 stationary phase.

Mobile Phase: A mixture of acetonitrile and water is commonly used.

Detection: UV detection at a specific wavelength (e.g., 220 nm) or Mass Spectrometry for

higher sensitivity and specificity.

Quantification: For Metalaxyl-M-d6 as an internal standard, a calibration curve of the non-

deuterated analyte is prepared, and the peak area ratio of the analyte to the internal

standard is used for quantification.

Mandatory Visualizations
Signaling Pathway: Inhibition of Fungal RNA
Polymerase I
Metalaxyl-M acts by specifically inhibiting RNA Polymerase I in susceptible fungi, thereby

disrupting the synthesis of ribosomal RNA (rRNA), a crucial component of ribosomes. This

leads to the cessation of protein synthesis and ultimately, fungal cell death.
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Mechanism of Action of Metalaxyl-M
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Caption: Inhibition of fungal RNA Polymerase I by Metalaxyl-M.
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Experimental Workflow: Determination of Water
Solubility
The following diagram illustrates the key steps in determining the water solubility of Metalaxyl-
M-d6 according to the OECD 105 guideline.
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Workflow for Water Solubility Determination (OECD 105)
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Caption: Workflow for determining water solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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